Cas no 59849-98-8 (1,2,4-Triazaspiro[4.5]decan-3-one, 4-benzoyl-2-phenyl-)

• Product Name: 1,2,4-Triazaspiro[4.5]decan-3-one, 4-benzoyl-2-phenyl-
• CAS No: 59849-98-8
• MF: C₂₀H₂₁N₃O₂
• MW: 335.399644613266
• CID: 337122
• PubChem ID: 12301302
• Update Time: 2025-04-19

1,2,4-Triazaspiro[4.5]decan-3-one, 4-benzoyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazaspiro[4.5]decan-3-one, 4-benzoyl-2-phenyl-
• 4-benzoyl-2-phenyl-1,2,4-triazaspiro[4.5]decan-3-one
• DTXSID70486514
• 59849-98-8

• Inchi： 1S/C20H21N3O2/c24-18(16-10-4-1-5-11-16)22-19(25)23(17-12-6-2-7-13-17)21-20(22)14-8-3-9-15-20/h1-2,4-7,10-13,21H,3,8-9,14-15H2
• InChI Key： RWAFKLLRYAKEKA-UHFFFAOYSA-N
• SMILES： O=C1N(C2C=CC=CC=2)NC2(CCCCC2)N1C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 335.16353
• Monoisotopic Mass: 335.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.65